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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B155058

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. (5R)-Dinoprost tromethamine, a synthetic analogue of the naturally
occurring prostaglandin F2aq, is classified as a hazardous substance due to its reproductive
toxicity.[1][2][3] Adherence to strict disposal protocols is therefore essential and mandated by
local, regional, national, and international regulations.[1][3] Under no circumstances should this
compound or its contaminated materials be disposed of down the drain or in regular trash.[4]

Hazard Classification

(5R)-Dinoprost tromethamine is recognized as a hazardous substance with the following
primary concerns:

e Reproductive Toxicity: It is suspected of damaging fertility or the unborn child.[1][5]
o Acute Oral Toxicity: It is harmful if swallowed.[1][2]

Due to these hazards, all waste containing (5R)-Dinoprost tromethamine must be treated as
hazardous waste.[5] This includes the pure compound, solutions, contaminated laboratory
consumables, and rinsate from cleaning glassware.[4][5]

Step-by-Step Disposal Protocol
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A systematic approach to the disposal of (5R)-Dinoprost tromethamine is crucial to minimize
exposure and ensure regulatory compliance. The following steps outline the recommended
procedure:

o Waste Segregation and Identification: All materials contaminated with (5R)-Dinoprost
tromethamine must be isolated from the general laboratory waste stream. This includes
unused or expired compounds, solutions, pipette tips, vials, gloves, and bench paper.[4][5]

o Containerization:

o Liquid Waste: Transfer all liquid waste containing (5R)-Dinoprost tromethamine into a
designated, leak-proof, and chemically compatible hazardous waste container with a
secure screw-cap.[4][5]

o Solid Waste: Place all contaminated solid materials into a clearly labeled, sealed, and
durable hazardous waste container.[5]

o Sharps: Any contaminated sharps, such as needles or broken glass, must be placed in a
designated, puncture-resistant sharps container.[5]

e Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste"
and include the full chemical name "(5R)-Dinoprost tromethamine," as well as the
concentration and any solvents present.[4][5]

e Storage:

[¢]

Store the sealed and labeled waste container in a designated, secure, and well-ventilated
Satellite Accumulation Area (SAA) within the laboratory.[4][5]

[¢]

The container should be kept in secondary containment, such as a chemical-resistant tray,
to manage any potential leaks.[4]

[¢]

Ensure the storage area is away from incompatible materials.[5]

[e]

Containers must remain closed except when adding waste.[5]

e Disposal of Empty Containers:
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o QOriginal containers of (5R)-Dinoprost tromethamine must be triple-rinsed with a suitable
solvent.[4][5]

o The rinsate from this process is considered hazardous waste and must be collected and
disposed of accordingly.[4][5]

o After triple-rinsing, the label on the container should be defaced or removed before it can
be disposed of as non-hazardous waste.[4][6]

e Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.[4][5]

o Complete all necessary paperwork, including a hazardous waste tag with a detailed
description of the contents.[5]

Quantitative Data Summary

While specific concentration limits for disposal are determined by local regulations and
institutional policies, the following table summarizes key hazard data for (5R)-Dinoprost
tromethamine.

Hazard Category Value Source
Acute Toxicity (Oral) LD50: 186 mg/kg (mouse) [5]
LD50: 228 mg/kg (rat) [5]

] o Suspected of damaging fertility
Reproductive Toxicity ] [1][5]
or the unborn child

Note: LD50 refers to the lethal dose at which 50% of the test subjects die.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (5R)-Dinoprost tromethamine waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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